Cas no 1805111-13-0 (Ethyl 5-amino-2-cyano-3-(difluoromethyl)pyridine-6-carboxylate)

• Product Name: Ethyl 5-amino-2-cyano-3-(difluoromethyl)pyridine-6-carboxylate
• CAS No: 1805111-13-0
• MF: C₁₀H₉F₂N₃O₂
• MW: 241.194168806076
• CID: 4810882
• Update Time: 2025-06-15

Ethyl 5-amino-2-cyano-3-(difluoromethyl)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-amino-2-cyano-3-(difluoromethyl)pyridine-6-carboxylate

• Inchi： 1S/C10H9F2N3O2/c1-2-17-10(16)8-6(14)3-5(9(11)12)7(4-13)15-8/h3,9H,2,14H2,1H3
• InChI Key： CHINFYPFPURWRD-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)N=C(C(=O)OCC)C(=C1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 329
• XLogP3: 1.9
• Topological Polar Surface Area: 89

Additional information on Ethyl 5-amino-2-cyano-3-(difluoromethyl)pyridine-6-carboxylate

Ethyl 5-amino-2-cyano-3-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1805111-13-0): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 5-amino-2-cyano-3-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1805111-13-0) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile applications. This compound, characterized by its pyridine core structure, serves as a crucial intermediate in the synthesis of various bioactive molecules. The presence of multiple functional groups, including an amino group, a cyano group, and a difluoromethyl moiety, makes it a valuable building block for the development of novel therapeutic agents.

The difluoromethyl group is particularly noteworthy as it is frequently incorporated into drug candidates to enhance metabolic stability and binding affinity. Recent studies have highlighted the importance of difluoromethyl-containing compounds in the design of next-generation antiviral and anticancer drugs. For instance, researchers have demonstrated that substituting a hydrogen atom with a difluoromethyl group can significantly improve the pharmacokinetic properties of small molecule inhibitors.

The cyano group in Ethyl 5-amino-2-cyano-3-(difluoromethyl)pyridine-6-carboxylate also plays a pivotal role in its reactivity and functionality. The cyano moiety can undergo various transformations, such as reduction to an amine or hydrolysis to a carboxylic acid, which opens up numerous synthetic pathways. These transformations are particularly useful in the construction of more complex molecular architectures, enabling the synthesis of intricate pharmacophores.

The amino group provides another layer of reactivity, allowing for further functionalization through processes like acylation, alkylation, or diazotization. This flexibility makes Ethyl 5-amino-2-cyano-3-(difluoromethyl)pyridine-6-carboxylate an indispensable tool for medicinal chemists seeking to develop novel drug candidates.

In recent years, there has been a surge in research focused on developing new methodologies for the efficient synthesis of heterocyclic compounds. Pyridine derivatives, in particular, have been extensively studied due to their prevalence in biologically active molecules. Ethyl 5-amino-2-cyano-3-(difluoromethyl)pyridine-6-carboxylate exemplifies this trend, as it represents a structurally complex yet synthetically accessible intermediate.

One notable application of this compound is in the synthesis of kinase inhibitors, which are widely used in the treatment of cancer and inflammatory diseases. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with various diseases. By incorporating Ethyl 5-amino-2-cyano-3-(difluoromethyl)pyridine-6-carboxylate into the molecular framework of kinase inhibitors, researchers can fine-tune the binding properties to achieve higher selectivity and potency.

The carboxylate group at the 6-position of the pyridine ring further enhances the compound's utility as a synthetic intermediate. This group can be easily manipulated through esterification, amidation, or other carboxylic acid transformations, allowing for the creation of diverse derivatives with tailored biological activities.

The growing interest in fluorinated compounds has also driven innovation in synthetic methodologies for Ethyl 5-amino-2-cyano-3-(difluoromethyl)pyridine-6-carboxylate. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have enabled the introduction of fluorinated substituents with high precision and yield. These advancements have not only streamlined the synthesis process but also expanded the scope of possible applications.

In conclusion, Ethyl 5-amino-2-cyano-3-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1805111-13-0) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and reactivity make it an invaluable intermediate for synthesizing complex bioactive molecules. As our understanding of medicinal chemistry continues to evolve, compounds like Ethyl 5-amino-2-cyano-3-(difluoromethyl)pyridine-6-carboxylate will undoubtedly play a crucial role in shaping the future of drug discovery and development.